Cas no 1807220-33-2 (Ethyl 3-aminomethyl-2-cyano-6-nitrophenylacetate)

• Product Name: Ethyl 3-aminomethyl-2-cyano-6-nitrophenylacetate
• CAS No: 1807220-33-2
• MF: C₁₂H₁₃N₃O₄
• MW: 263.249322652817
• CID: 4946042
• Update Time: 2025-06-11

Ethyl 3-aminomethyl-2-cyano-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-2-cyano-6-nitrophenylacetate

• Inchi： 1S/C12H13N3O4/c1-2-19-12(16)5-9-10(7-14)8(6-13)3-4-11(9)15(17)18/h3-4H,2,5-6,13H2,1H3
• InChI Key： DKJNIQSGHDBSFH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=CC=C(CN)C=1C#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 384
• XLogP3: 0.5
• Topological Polar Surface Area: 122

Additional information on Ethyl 3-aminomethyl-2-cyano-6-nitrophenylacetate

Comprehensive Overview of Ethyl 3-aminomethyl-2-cyano-6-nitrophenylacetate (CAS No. 1807220-33-2)

Ethyl 3-aminomethyl-2-cyano-6-nitrophenylacetate (CAS No. 1807220-33-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its nitro, cyano, and aminomethyl functional groups, exhibits unique reactivity and potential applications in drug discovery and material science. Its molecular structure, combining electron-withdrawing and electron-donating moieties, makes it a versatile intermediate for synthesizing complex molecules.

In recent years, the demand for high-purity intermediates like Ethyl 3-aminomethyl-2-cyano-6-nitrophenylacetate has surged, driven by advancements in targeted drug delivery and green chemistry. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in developing antimicrobial agents and anticancer drugs. The compound’s nitrophenyl backbone also aligns with trends in photoactive materials, a hot topic in renewable energy and sensor technologies.

The synthesis of CAS No. 1807220-33-2 typically involves multi-step reactions, including esterification, nitration, and amination, with an emphasis on optimizing yield and minimizing environmental impact. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a key concern for industries prioritizing regulatory compliance and safety standards. Discussions on platforms like PubMed and ResearchGate often highlight its structure-activity relationships, a frequent search term among chemists.

From an SEO perspective, users frequently search for "Ethyl 3-aminomethyl-2-cyano-6-nitrophenylacetate suppliers" or "CAS 1807220-33-2 applications," reflecting commercial and academic interest. The compound’s relevance to bioconjugation and proteomics further enhances its visibility in life sciences. Notably, its cyano group is a focal point for studies on enzyme inhibition, a trending topic in precision medicine.

In summary, Ethyl 3-aminomethyl-2-cyano-6-nitrophenylacetate represents a convergence of innovation in synthetic chemistry and applied research. Its adaptability to high-throughput screening and molecular design ensures its continued prominence in scientific literature and industrial workflows, addressing both current challenges and future opportunities in chemical sciences.